Cas no 29331-39-3 (Cholesterylcarbonate)
Cholesterylcarbonate structure
Product Name:Cholesterylcarbonate
CAS No:29331-39-3
MF:C55H90O3
MW:799.301317691803
CID:53467
PubChem ID:122503
Update Time:2025-04-18
Cholesterylcarbonate Chemical and Physical Properties
Names and Identifiers
-
- Cholesteryl carbonate
- Cholest-5-en-3beta-yl carbonate (2:1)
- Bis[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
- DI-(5-CHOLESTEN-3B-OL) 3,3'-CARBONATE
- dicholest-5-en-3-yl carbonate
- dicholesteryl carbonate
- Dicholesteryl-carbonat
- Kohlensaeure-dicholesterylester
- Cholest-5-en-3-ol (3b)-, carbonate (2:1)
- DI-(5-CHOLESTEN-3BETA-OL)3,3-CARBONATE
- DTXSID10951892
- 29331-39-3
- Cholest-5-en-3-ol (3beta)-, carbonate (2:1)
- [(3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]
- Cholest-5-en-3-ol (3.beta.)-, carbonate (2:1)
- Cholesterylcarbonate
-
- Inchi: 1S/C55H90O3/c1-35(2)13-11-15-37(5)45-21-23-47-43-19-17-39-33-41(25-29-52(39,7)49(43)27-31-54(45,47)9)57-51(56)58-42-26-30-53(8)40(34-42)18-20-44-48-24-22-46(38(6)16-12-14-36(3)4)55(48,10)32-28-50(44)53/h17-18,35-38,41-50H,11-16,19-34H2,1-10H3
- InChI Key: JWXLCQHWBFHMOI-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21
Computed Properties
- Exact Mass: 798.68900
- Monoisotopic Mass: 798.689
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 58
- Rotatable Bond Count: 14
- Complexity: 1410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 16
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 18.5
Experimental Properties
- Density: 1.03
- Boiling Point: 784.3 °C at 760 mmHg
- Flash Point: 160.5 °C
- Refractive Index: 1.539
- PSA: 35.53000
- LogP: 15.95960
Cholesterylcarbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C274220-50mg |
Cholesterylcarbonate |
29331-39-3 | 50mg |
$ 185.00 | 2022-04-28 | ||
| TRC | C274220-100mg |
Cholesterylcarbonate |
29331-39-3 | 100mg |
$ 305.00 | 2022-04-28 | ||
| TRC | C274220-250mg |
Cholesterylcarbonate |
29331-39-3 | 250mg |
$ 605.00 | 2022-04-28 |
Cholesterylcarbonate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
29331-39-3 (Cholesterylcarbonate) Related Products
- 78916-25-3([(3R,8R,9R,10S,13S,14R,17S)-10,13-Dimethyl-17-[(2S)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propan-2-yl carbonate)
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